Cas no 287172-63-8 (2,4,5-Trifluorobenzenesulfonamide)

2,4,5-Trifluorobenzenesulfonamide is a fluorinated benzenesulfonamide derivative characterized by its trifluorinated aromatic ring structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of fluorine atoms enhances its electron-withdrawing properties, improving reactivity in nucleophilic substitution and cross-coupling reactions. Its sulfonamide moiety offers functionalization potential for further derivatization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its structural features make it valuable in the design of bioactive molecules, where fluorination often improves metabolic stability and binding affinity. Suitable for use in controlled environments, it requires standard precautions for sulfonamide handling.
2,4,5-Trifluorobenzenesulfonamide structure
287172-63-8 structure
Product Name:2,4,5-Trifluorobenzenesulfonamide
CAS No:287172-63-8
MF:C6H4F3NO2S
MW:211.161670684814
MDL:MFCD01569462
CID:852485
PubChem ID:2776974
Update Time:2025-06-08

2,4,5-Trifluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Trifluorobenzenesulfonamide
    • Benzenesulfonamide, 2,4,5-trifluoro-
    • 2,4,5-trifluorobenzenesulphonamide
    • 2,4,5-trifluorobenzesulfonamide
    • SBB094459
    • SC5046
    • 2,4,5-trifluorobenzene-1-sulfonamide
    • AK112839
    • ST51041470
    • ST24038578
    • DTXSID00380314
    • AKOS008160965
    • SB78704
    • 287172-63-8
    • CS-0179141
    • SCHEMBL1137624
    • MFCD01569462
    • DS-6047
    • EN300-271044
    • MDL: MFCD01569462
    • Inchi: 1S/C6H4F3NO2S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H,(H2,10,11,12)
    • InChI Key: DJZNADBWJLAUPG-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=CC=1F)F)F)(N)(=O)=O

Computed Properties

  • Exact Mass: 210.99152
  • Monoisotopic Mass: 210.99148403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.611±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 305.8°C at 760 mmHg
  • Solubility: Very slightly soluble (0.23 g/l) (25 º C),
  • PSA: 60.16

2,4,5-Trifluorobenzenesulfonamide Security Information

2,4,5-Trifluorobenzenesulfonamide Pricemore >>

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